Cas no 2060058-80-0 (1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl fluoride)

• Product Name: 1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl fluoride
• CAS No: 2060058-80-0
• MF: C₅H₅FN₂O₄S
• MW: 208.167603254318
• MDL: MFCD30477012
• CID: 5154136
• PubChem ID: 125425473
• Update Time: 2025-10-30

1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinesulfonyl fluoride, 1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-
• 1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl fluoride

• MDL： MFCD30477012
• Inchi： 1S/C5H5FN2O4S/c1-8-2-3(13(6,11)12)4(9)7-5(8)10/h2H,1H3,(H,7,9,10)
• InChI Key： CMXBUHSHSBJFQI-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=C(S(F)(=O)=O)C(=O)N1

Additional information on 1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl fluoride

Introduction to 1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl fluoride (CAS No. 2060058-80-0)

1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl fluoride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2060058-80-0, is a fluorinated sulfonyl fluoride derivative with a pyrimidine core structure. Its unique chemical properties make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The molecular structure of 1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl fluoride consists of a pyrimidine ring substituted with a methyl group at the 1-position, a dioxo group at the 2-position, and a sulfonyl fluoride moiety at the 5-position. This arrangement imparts distinct reactivity and functionality to the compound, making it particularly useful in cross-coupling reactions and as a precursor for sulfonamide-based drugs.

In recent years, there has been growing interest in fluorinated heterocycles due to their enhanced metabolic stability and binding affinity towards biological targets. The presence of the sulfonyl fluoride group in 1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl fluoride enhances its utility as a synthetic building block. This group is known to participate in nucleophilic substitution reactions, allowing for the facile introduction of diverse functional groups into the molecule.

One of the most compelling applications of 1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl fluoride is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often implicated in various diseases, including cancer. The ability to modify the pyrimidine core with functional groups that can interact with kinase active sites makes this compound an attractive scaffold for drug discovery. Recent studies have demonstrated its efficacy in generating potent inhibitors that target specific kinases involved in tumor growth and progression.

The fluorine atom in the sulfonyl fluoride group also contributes to the lipophilicity of 1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl fluoride, which is an important factor in drug absorption and distribution. Additionally, fluorine atoms are known to influence metabolic pathways by affecting enzyme kinetics and binding interactions. This makes fluorinated compounds like this one particularly valuable for developing drugs with improved pharmacokinetic profiles.

Another area where 1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl fluoride has shown promise is in the development of antiviral agents. The pyrimidine scaffold is a common motif in nucleoside analogs used to treat viral infections such as HIV and hepatitis B. By incorporating this compound into drug candidates, researchers can exploit its reactivity to create molecules that mimic natural nucleosides but have enhanced antiviral activity. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory effects against several viral enzymes.

The synthetic utility of 1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl fluoride extends beyond pharmaceutical applications. It has also been explored as a material for agrochemicals and specialty chemicals. The ability to introduce various functional groups into its structure allows for the creation of compounds with tailored properties for use in crop protection and industrial processes.

In conclusion,1-methyl-2,4-dioxo-1，2，3，4-tetrahydropyrimidine -5 -sulfonyl fluoride (CAS No. 2060058 -80 -0) is a versatile and highly reactive compound with significant potential in multiple fields of chemistry and biology。 Its unique structure and reactivity make it an indispensable tool for researchers developing new drugs、agrochemicals，and specialty chemicals。 As our understanding of biological systems continues to evolve，the demand for innovative molecular tools like this one will only grow，ensuring its continued relevance in scientific research and industrial applications。